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Compound of Interest

Compound Name: Methyl 3-cyclopentenecarboxylate

Cat. No.: B058024

Essential Safety and Handling Guide for Methyl 3-
cyclopentenecarboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl 3-cyclopentenecarboxylate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier:

Name: Methyl 3-cyclopentenecarboxylate

CAS Number: 58101-60-3[1]

Molecular Formula: C7H1002[2]

Molecular Weight: 126.15 g/mol [2]

Hazard Identification and Classification

Methyl 3-cyclopentenecarboxylate is classified as a hazardous substance. Below is a
summary of its GHS classifications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b058024?utm_src=pdf-interest
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/729442
https://pubchem.ncbi.nlm.nih.gov/compound/1514118
https://pubchem.ncbi.nlm.nih.gov/compound/1514118
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Class Hazard Statement Signal Word Pictogram
Flammable Liquids H226: Flammable

o Danger[1] &
(Category 3) liquid and vapor[2][3]

Serious Eye Damage H318: Causes serious )
Danger[1] corrosion
(Category 1) eye damage[2][3]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets. Key statements include P210, P280, P305 + P351 + P338, and P501.

[1](21(3]

Physical and Chemical Properties

Property Value

Physical State Liquid[1]

Density 1.031 g/mL at 25 °C[1]
Flash Point 48.9 °C (120.0 °F)[1]
Storage Temperature 2-8°C[1]

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for safely handling Methyl 3-
cyclopentenecarboxylate throughout its lifecycle in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the container in a designated flammable liquids cabinet. The storage area
must be cool, dry, and well-ventilated.[3][4] Keep away from heat, sparks, open flames, and
other ignition sources.[3] The recommended storage temperature is between 2-8°C.[1]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.
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Personal Protective Equipment (PPE)

The minimum required PPE for handling Methyl 3-cyclopentenecarboxylate includes:

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn where
there is a significant risk of

splashing.[4]

Protects against splashes that
can cause serious eye
damage.[2][3]

Hand Protection

Solvent-resistant gloves (e.g.,
Nitrile or Neoprene). Gloves

must be inspected before use.

[4]

Provides a barrier against skin

contact.

Body Protection

Flame-resistant lab coat, long
pants, and closed-toe shoes.
[4]

Minimizes skin exposure to
accidental spills and protects

from flammability hazards.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary when handling
outside of a certified chemical
fume hood or in poorly

ventilated areas.

Protects the respiratory tract
from potentially irritating

vapors.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Methyl 3-

cyclopentenecarboxylate in a laboratory setting.

Caption: Workflow for handling Methyl 3-cyclopentenecarboxylate.

Spill Management

In the event of a spill:
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» Evacuate: Immediately evacuate non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated.
« Ignition Sources: Remove all sources of ignition.[4]

o Containment: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite).

o Collection: Collect the absorbed material into a suitable, closed container for disposal.[4] Use
non-sparking tools.[4]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

All waste containing Methyl 3-cyclopentenecarboxylate must be treated as hazardous waste.

o Waste Collection: Collect all chemical waste, including contaminated consumables, in a
designated and properly labeled hazardous waste container.

» Storage: Store the waste container in a cool, well-ventilated area, away from incompatible
materials.

» Disposal: Dispose of the waste through a licensed chemical destruction plant.[4] Do not
dispose of this chemical down the drain.[4] All disposal activities must comply with local,
state, and federal regulations.

First Aid Measures

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1833230
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1833230
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1833230
https://www.benchchem.com/product/b058024?utm_src=pdf-body
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1833230
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1833230
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing.[3]

Seek immediate medical attention.

i Take off immediately all contaminated clothing.
Skin Contact ] o
Rinse skin with water or shower.[3]

Move person into fresh air. If not breathing, give

Inhalation o o o
artificial respiration. Consult a physician.[3]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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